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Compound of Interest

Compound Name: Fmoc-D-Orn(Boc)-OH

Cat. No.: B557633

For researchers, scientists, and professionals in drug development, the responsible
management and disposal of chemical reagents like Fmoc-D-Orn(Boc)-OH are paramount for
ensuring laboratory safety and environmental protection. This guide provides a comprehensive,
step-by-step protocol for the proper disposal of Fmoc-D-Orn(Boc)-OH, aligning with standard
safety practices and regulatory requirements.

Safety and Chemical Data Overview

A thorough understanding of the chemical and safety properties of Fmoc-D-Orn(Boc)-OH is
the first step in its safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

CAS Number 118476-89-4[1][2][3][4]

Molecular Formula C25H30N206[1][2]

Molecular Weight 454.52 g/mol [2]

Appearance White to off-white powder or solid[5]
Storage Class 11 (Combustible Solids)[6]

Water Hazard Class (WGK) 3 (Severely hazardous to water)[6]
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Detailed Disposal Protocol

The proper disposal of Fmoc-D-Orn(Boc)-OH is critical to prevent environmental
contamination and ensure workplace safety. Under no circumstances should this chemical be
disposed of down the drain or in regular waste streams.[7][8] All waste generated from the
handling and use of Fmoc-D-Orn(Boc)-OH should be treated as hazardous chemical waste.[7]

Step 1: Personal Protective Equipment (PPE)

Before handling Fmoc-D-Orn(Boc)-OH for disposal, it is imperative to be equipped with the
appropriate personal protective equipment to minimize exposure risks.

o Eye Protection: Wear chemical safety goggles or glasses.
» Hand Protection: Use suitable chemical-resistant gloves, such as nitrile gloves.
» Body Protection: A laboratory coat is required to protect skin and clothing.

» Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (e.g.,
N95 type) is recommended.[7]

Step 2: Waste Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

o Solid Waste:

o Collect unused or expired Fmoc-D-Orn(Boc)-OH, contaminated weighing paper, pipette
tips, and gloves in a designated, sealed container labeled as "Hazardous Chemical
Waste."

o Avoid creating dust during the collection process.
e Liquid Waste:

o Collect all solutions containing the compound, solvents (e.g., DMF, piperidine solutions
from peptide synthesis), and washing residues in a separate, clearly labeled, and sealed
container for liquid chemical waste.[8]
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o Depending on the solvents used, this may need to be further segregated into halogenated
or non-halogenated waste streams.

e Contaminated Labware:

o Glassware and other labware that are grossly contaminated should be treated as
hazardous waste.[7] If decontamination is possible, triple-rinse the container with a
suitable solvent, and collect the rinsate as hazardous liquid waste.

Step 3: Waste Containerization and Labeling

» Container Selection: Use containers that are chemically resistant and can be securely sealed
to prevent leaks or spills.

o Labeling: All waste containers must be clearly and accurately labeled. The label should
include:

o The words "Hazardous Waste"
o The full chemical name: "Fmoc-D-Orn(Boc)-OH" (no abbreviations)
o The specific contents of the container, including any solvents.

o The date when waste was first added to the container.

Step 4: Storage and Final Disposal

o Storage: Store the sealed waste containers in a designated, well-ventilated, and secure
hazardous waste accumulation area. Ensure they are segregated from incompatible
materials.

» Disposal: Arrange for the disposal of all waste containing Fmoc-D-Orn(Boc)-OH through
your institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal service.[7] This ensures compliance with all local, state, and federal
environmental regulations.

Visualizing the Disposal Workflow
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To further clarify the procedural flow, the following diagrams illustrate the key decision-making
processes in the handling and disposal of Fmoc-D-Orn(Boc)-OH.
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Start: Handling Fmoc-D-Orn(Boc)-OH

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Segregate Waste Streams

Solid Waste Container Liguid Waste Container

Label Containers Correctly
(‘Hazardous Waste', Chemical Name, Date)

Arrange for Professional Disposal
(via EHS or Licensed Contractor)
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Chemical is No Longer Needed

Identify Waste Type

Yes No

Place in 'Hazardous Solid Waste' Container

Place in 'Hazardous Liquid Waste' Container No (e.g., empty rinsed container)

Securely Seal, Label, and Store
in Designated Area

Proceed with Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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